BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Bromo-2-
hydroxy-5-methoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Bromo-2-hydroxy-5-
Compound Name:
methoxybenzaldehyde

Cat. No.: B188480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde, a key aromatic aldehyde with applications in organic synthesis and as
a building block for more complex molecules. This document details its chemical identity,
physicochemical properties, and a representative experimental protocol for its synthesis.

Chemical Identity

The nomenclature and various identifiers for this compound are crucial for accurate
documentation and procurement.

o |[UPAC Name: 3-bromo-2-hydroxy-5-methoxybenzaldehyde[1]
e Synonyms:

o 3-Bromo-5-methoxysalicylaldehyde

o Benzaldehyde, 3-bromo-2-hydroxy-5-methoxy-[2]

o 3-Bromo-2-hydroxy-5-methoxybenzenecarbaldehyde[2]

e CAS Number: 50343-02-7
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Physicochemical Properties

A summary of the key quantitative data for 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is
presented in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula CsH7BrOs [1]
Molecular Weight 231.04 g/mol [1]
Melting Point 108-110 °C [3]
Appearance Light yellow to yellow solid [3]
Storage Temperature 2-8°C, stored under nitrogen [3]

Synthesis of 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde

The synthesis of 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is commonly achieved
through the bromination of 2-hydroxy-5-methoxybenzaldehyde. The following is a
representative experimental protocol.

Experimental Protocol: Bromination of 2-hydroxy-5-
methoxybenzaldehyde

Materials:

2-hydroxy-5-methoxybenzaldehyde

Sodium acetate anhydrous

Bromine

Glacial acetic acid

Dichloromethane
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o Water

Procedure:

To a solution of 2-hydroxy-5-methoxybenzaldehyde (20.0 g, 131 mmol) in glacial acetic acid
(600 mL), add sodium acetate anhydrous (17.1 g, 209 mmol).[4]

 To this mixture, add bromine (8.69 mL, 169 mmol).[4]

« Stir the resulting mixture at room temperature for 1 hour.[4]

» Concentrate the reaction mixture under reduced pressure.[4]
e Dissolve the residue in dichloromethane (1 L).[4]

e Wash the organic layer with water.

o Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced
pressure to yield the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent such as
ethanol.
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Starting Materials & Reagents

2-hydroxy-5-methoxybenzaldehyde
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A flowchart illustrating the synthetic pathway for 3-Bromo-2-hydroxy-5-
methoxybenzaldehyde.

Biological Activity and Applications

While 3-Bromo-2-hydroxy-5-methoxybenzaldehyde is a valuable synthetic intermediate, its
specific biological activities are not extensively documented in publicly available literature.
However, structurally related brominated phenolic compounds have been noted for their
potential antioxidant and enzyme inhibition properties. For instance, some brominated
compounds engage in free radical reactions and can influence various cellular processes.[5]

This compound serves as a precursor in the synthesis of more complex molecules that may
have therapeutic applications. For example, it has been used in the synthesis of benzofuran
derivatives investigated as potential enzyme inhibitors. Its structural features, including the
hydroxyl and aldehyde groups, make it a versatile scaffold for the development of novel
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compounds in drug discovery programs. The presence of the bromine atom also provides a
handle for further chemical modifications through cross-coupling reactions.

Logical Relationships in Synthetic Utility

The utility of 3-Bromo-2-hydroxy-5-methoxybenzaldehyde in drug development and organic
synthesis stems from the reactivity of its functional groups. The logical relationship between its
structure and its application as a synthetic intermediate is outlined in the diagram below.

3-Bromo-2-hydroxy-5-methoxybenzaldehyde
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Logical relationships of functional groups and their synthetic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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